Cas no 35457-80-8 (Midecamycin)

• Product Name: Midecamycin
• CAS No: 35457-80-8
• MF: C₄₁H₆₇NO₁₅
• MW: 813.968394517899
• MDL: MFCD00865000
• CID: 89156
• PubChem ID: 165941414
• Update Time: 2025-05-20

Midecamycin Chemical and Physical Properties

Names and Identifiers

• MIDECAMYCIN
• antibioticsf837
• antibioticsf837a1
• antibioticyl704b1
• espinomycina
• leucomycinv,3,4(supb)-dipropanoate
• medemycin
• midecamycina(sub1)
• LEUCOMYCIN V 3,4(B)-DIPROPIONATE
• Mydecamycin
• Antibiotic SF-837
• SF-837
• Midecamycin), Antibiotic for Culture Media Use Only
• Medemycin A1
• Macropen
• Tox21_110635
• Turimycin P(sub 3)
• Z2583154301
• MIDECAMYCIN [JAN]
• MIDECAMYCIN A1 [MI]
• Medemycin (TN)
• Myoxam
• CCG-270507
• YL 704 B1
• Midecamycin A(sub 1)
• DB13456
• 7-(Formylmethyl)-4,10-dihydroxy-5-methoxy-9,16-dimethyl-2-oxooxacyclohexadeca-11,13-dien-6-yl 3,6-dideoxy-4-O-(2,6-dideoxy-3-C-methyl-alpha-L-ribo-hexopyranosyl)-3-(dimethylamino)-beta-D-glucopyranoside 4',4'-dipropionate (ester)
• (4R,5S,6S,7R,9R,10R,11E,13E,16R)-6-(((2S,3R,4R,5S,6R)-4-(dimethylamino)-3-hydroxy-5-(((2S,4R,5S,6S)-4-hydroxy-4,6-dimethyl-5-(propionyloxy)tetrahydro-2H-pyran-2-yl)oxy)-6-methyltetrahydro-2H-pyran-2-yl)oxy)-10-hydroxy-5-methoxy-9,16-dimethyl-2-oxo-7-(2-oxoethyl)oxacyclohexadeca-11,13-dien-4-yl propionate
• MIDECAMYCIN [WHO-DD]
• N34Z0Y5UH7
• Midecamycin (>85%)
• AKOS022185298
• Midecamicina [INN-Spanish]
• Espinomycin A
• CHEMBL444963
• Midecamycin,(S)
• MIDECAMYCIN [MART.]
• NS00029862
• Midecamicina
• 7-(Formylmethyl)-4,10-dihydroxy-5-methoxy-9,16-dimethyl-2-oxooxacyclohexadeca-11,13-dien-6-yl 3,6-dideoxy-4-O-(2,6-dideoxy-3-C-methyl-alpha-L-ribo-hexopyranosyl)-3-(dimethylamino)-beta-D-glucopyranoside 4',4''-dipropionate (ester)
• Normicina
• Mydecamycin A1
• 35457-80-8
• UNII-N34Z0Y5UH7
• SF 837
• CS-5909
• D01339
• NSC 154011
• Midecamycin [INN:DCF:JAN]
• Antibiotic SF 837 A1
• HY-B1908
• Madecacine
• Midecamycine
• W-106669
• NCGC00016830-01
• Leucomycin V, 3,4B-dipropanoate
• Midecamycine [INN-French]
• Macro-Dil
• Q2636110
• Antibiotic SF 837
• SCHEMBL141581
• MIDECAMYCIN [INN]
• Leucomycin V, 3,4(sup B)-dipropanoate
• Antibiotic YL 704 B1
• CAS-35457-80-8
• Platenomycin B1
• Espinomycin A;Medecamycin A1;Platenomycin B1;Rubimycin;Turimycin P3
• DTXCID3025463
• Momicine
• s5560
• NSC-154011
• CHEBI:31845
• Midecamycinum [INN-Latin]
• Midecamycin A1
• EINECS 252-578-0
• Midecamycinum
• Turimycin P3
• Midecamycin (JP17/INN)
• H10500
• DTXSID5045463
• Rubimycin
• Medecamycin A1
• YL 704B1
• Aboren
• Antibiotic YL 704B1
• SF 837A1
• Antibiotic SF 837A1
• Midecin
• (2R,3R,4R,6S)-6-{[(2R,3S,4R,5R,6S)-4-(dimethylamino)-5-hydroxy-6-{[(11Z,13E)-10-hydroxy-5-methoxy-9,16-dimethyl-2-oxo-7-(2-oxoethyl)-4-(propanoyloxy)-1-oxacyclohexadeca-11,13-dien-6-yl]oxy}-2-methyloxan-3-yl]oxy}-4-hydroxy-2,4-dimethyloxan-3-yl propanoate
• AKOS037653245
• SCHEMBL1650795
• DMUAPQTXSSNEDD-QALJCMCCSA-N
• SBI-0654118.0001
• [(4R,5S,6S,7R,9R,10R,11E,13E,16R)-6-[(2S,3R,4R,5S,6R)-4-(dimethylamino)-3-hydroxy-5-[(2S,4R,5S,6S)-4-hydroxy-4,6-dimethyl-5-propanoyloxyoxan-2-yl]oxy-6-methyloxan-2-yl]oxy-10-hydroxy-5-methoxy-9,16-dimethyl-2-oxo-7-(2-oxoethyl)-1-oxacyclohexadeca-11,13-dien-4-yl] propanoate
• BRD-K68822425-001-01-6
• [(2S,3S,4R,6S)-6-[(2R,3S,4R,5R,6S)-4-dimethylamino-5-hydroxy-6-[[(4R,5S,6S,7R,9R,10R,11E,13E,16R)-10-hydroxy-5-methoxy-9,16-dimethyl-2-oxo-7-(2-oxoethyl)-4-propanoyloxy-1-oxacyclohexadeca-11,13-dien-6-yl]oxy]-2-methyloxan-3-yl]oxy-4-hydroxy-2,4-dimethyloxan-3-yl] propanoate
• Midecamycin (JP18/INN)
• GTPL13158
• Midecamycin

• MDL： MFCD00865000
• Inchi： 1S/C41H67NO15/c1-11-30(45)54-29-21-32(47)51-24(4)16-14-13-15-17-28(44)23(3)20-27(18-19-43)37(38(29)50-10)57-40-35(48)34(42(8)9)36(25(5)53-40)56-33-22-41(7,49)39(26(6)52-33)55-31(46)12-2/h13-15,17,19,23-29,33-40,44,48-49H,11-12,16,18,20-22H2,1-10H3/b14-13+,17-15+/t23-,24-,25-,26+,27+,28+,29-,33+,34-,35-,36-,37+,38+,39+,40+,41-/m1/s1
• InChI Key： DMUAPQTXSSNEDD-QALJCMCCSA-N
• SMILES： O([C@H]1C[C@](C)([C@H]([C@H](C)O1)OC(CC)=O)O)[C@@H]1[C@@H](C)O[C@H]([C@@H]([C@H]1N(C)C)O)O[C@@H]1[C@H]([C@@H](CC(=O)O[C@H](C)CC=CC=C[C@@H]([C@H](C)C[C@@H]1CC=O)O)OC(CC)=O)OC |t:39,41|

Computed Properties

• Exact Mass: 813.45100
• Monoisotopic Mass: 813.451
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 57
• Rotatable Bond Count: 14
• Complexity: 1360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 206

Experimental Properties

• Color/Form: White or off white crystalline powder
• Density: 1.1651 (rough estimate)
• Melting Point: 155℃ -156℃
• Boiling Point: 874°C at 760 mmHg
• Flash Point: 482.4°C
• Refractive Index: 1.6220 (estimate)
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 36 mg/mL(44.23 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• Water Partition Coefficient: Soluble in methanol or ethanol. Insoluble in water
• PSA: 206.05000
• LogP: 2.76740
• pka: 6.9 in 50% aq ethanol
• Specific Rotation: D23 -67° (c = 1 in ethanol)
• Solubility: Not determined

Midecamycin Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：OH4730600
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Other Chemical Reagents

Additional information on Midecamycin

Comprehensive Overview of Midecamycin (CAS No. 35457-80-8): Mechanism, Applications, and Modern Relevance

Midecamycin, a macrolide antibiotic with the CAS number 35457-80-8, has been a subject of interest in both clinical and pharmaceutical research. Known for its broad-spectrum antibacterial properties, this compound is particularly effective against Gram-positive bacteria and some atypical pathogens. Its molecular structure, characterized by a 16-membered lactone ring, distinguishes it from other macrolides like erythromycin or azithromycin, offering unique pharmacokinetic advantages such as reduced gastrointestinal side effects.

In recent years, the rise of antibiotic resistance has made Midecamycin a focal point in discussions about alternative therapies. Searches for "Midecamycin vs. newer macrolides" or "35457-80-8 solubility and stability" reflect growing curiosity about its comparative efficacy and formulation challenges. Researchers emphasize its role in treating respiratory tract infections, especially in regions where bacterial resistance to first-line antibiotics is prevalent. The compound’s ability to inhibit protein synthesis by binding to the 50S ribosomal subunit remains a key area of study.

From an industrial perspective, Midecamycin (CAS 35457-80-8) is synthesized through a multi-step fermentation process involving Streptomyces mycarofaciens. Optimizing yield and purity is critical, as highlighted by queries like "Midecamycin production optimization" or "35457-80-8 synthesis pathways." Advances in biotechnology, such as CRISPR-based strain engineering, are being explored to enhance production efficiency—a topic trending in pharmaceutical manufacturing forums.

Patient-centric concerns also drive searches for "Midecamycin side effects" and "drug interactions with 35457-80-8." While generally well-tolerated, its metabolization via cytochrome P450 enzymes warrants caution when co-administered with certain antifungals or statins. This underscores the importance of pharmacovigilance in post-marketing surveillance, aligning with global efforts to promote antibiotic stewardship.

Environmental impact is another emerging theme. Studies on the biodegradability of Midecamycin (CAS 35457-80-8) address queries like "ecological effects of macrolide antibiotics." Its persistence in water systems and potential to disrupt microbial ecosystems have spurred research into advanced oxidation processes for wastewater treatment—a niche yet rapidly evolving field.

In conclusion, Midecamycin exemplifies the intersection of traditional antibiotic utility and contemporary scientific inquiry. Whether investigating its "mechanism of action" or exploring "35457-80-8 formulation innovations," stakeholders across academia and industry continue to uncover new dimensions of this versatile compound. Its legacy as a therapeutic agent, coupled with modern applications, ensures its relevance in an era demanding both efficacy and sustainability.